Cas no 2172049-91-9 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}-2-hydroxypropanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}-2-hydroxypropanoic acid
• CAS No: 2172049-91-9
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 5997491
• PubChem ID: 165823380
• Update Time: 2025-10-24

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}-2-hydroxypropanoic acid
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptan-2-yl]formamido}-2-hydroxypropanoic acid
• 2172049-91-9
• EN300-1533027

• Inchi： 1S/C26H28N2O6/c29-21(22(30)31)12-27-23(32)26(14-25(15-26)10-5-11-25)28-24(33)34-13-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-4,6-9,20-21,29H,5,10-15H2,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： WKLURLHSMJAITQ-UHFFFAOYSA-N
• SMILES： O=C(C1(CC2(CCC2)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(C(=O)O)O

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 125Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}-2-hydroxypropanoic acid

Comprehensive Overview of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}-2-hydroxypropanoic acid (CAS No. 2172049-91-9)

The compound 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}-2-hydroxypropanoic acid (CAS No. 2172049-91-9) is a highly specialized organic molecule with significant applications in peptide synthesis and medicinal chemistry. Its unique structure, featuring a spiro3.3heptane core and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable building block for researchers developing novel therapeutics and biomaterials. The presence of both hydroxypropanoic acid and Fmoc-protected amino functionalities enhances its versatility in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology.

In recent years, the demand for Fmoc-protected amino acid derivatives like this compound has surged due to their critical role in the synthesis of peptide-based drugs, including those targeting metabolic disorders, cancer, and neurodegenerative diseases. The spiro3.3heptane moiety, a less common structural motif, contributes to the molecule's conformational rigidity, which can improve binding affinity and metabolic stability in drug candidates. Researchers are particularly interested in how such scaffolds can address challenges like peptide degradation and poor bioavailability—topics frequently searched in academic and pharmaceutical forums.

From an analytical perspective, CAS No. 2172049-91-9 is characterized by advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure purity and confirm the structural integrity of the compound, which is essential for reproducible results in peptide synthesis. The 2-hydroxypropanoic acid segment also introduces a chiral center, making enantioselective synthesis a key consideration for applications requiring high stereochemical purity.

The compound's relevance extends to the growing field of bioconjugation, where it can serve as a linker for attaching peptides to other biomolecules or surfaces. This aligns with trends in targeted drug delivery and diagnostic probe development, areas garnering significant attention in both scientific literature and industry-focused searches. Additionally, its Fmoc group allows for selective deprotection under mild conditions, a feature highly valued in combinatorial chemistry and high-throughput screening platforms.

Environmental and safety profiles of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}-2-hydroxypropanoic acid are well-documented, with no significant hazards under standard laboratory handling conditions. This makes it a practical choice for academic and industrial settings alike. As peptide therapeutics continue to dominate pharmaceutical pipelines—evidenced by the rise of GLP-1 agonists and other biologics—the importance of reliable intermediates like this compound will only increase.

In summary, CAS No. 2172049-91-9 represents a sophisticated tool for modern chemical biology, bridging gaps between synthetic accessibility and functional complexity. Its design addresses contemporary needs in drug development while offering avenues for innovation in material science and biotechnology—a testament to the evolving synergy between molecular design and therapeutic advancement.